Cas no 1806747-76-1 (3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806747-76-1
• MF: C₁₀H₈BrF₃N₂O₂
• MW: 325.081932067871
• CID: 4839531
• Update Time: 2025-07-21

3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8BrF3N2O2/c1-17-9-6(4-11)7(2-3-15)16-5-8(9)18-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： CHDUVMYZZDMQBQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=CN=C1CC#N)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1

Additional information on 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile

Professional Introduction to 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806747-76-1)

3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1806747-76-1, is a versatile intermediate with applications in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both bromomethyl and trifluoromethoxy substituents, make it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The molecular structure of 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile consists of a pyridine core substituted with a bromomethyl group at the 3-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 5-position. Additionally, the 2-position of the pyridine ring is functionalized with an acetonitrile group. This combination of substituents imparts distinct chemical properties that make the compound particularly useful in drug discovery and development.

In recent years, there has been a growing interest in the use of halogenated pyridines as key intermediates in the synthesis of pharmaceuticals. The bromomethyl group in this compound serves as a reactive handle for further functionalization, allowing for the introduction of various pharmacophores. This reactivity has been exploited in the development of novel therapeutic agents targeting a wide range of diseases, including cancer and infectious diseases.

The methoxy and trifluoromethoxy groups contribute to the electronic properties of the molecule, influencing its binding affinity and metabolic stability. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic resistance, which are critical factors in drug design. These features have made 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile a popular choice for medicinal chemists seeking to develop next-generation drugs.

Recent studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer. The bromomethyl group can be readily converted into other functional groups such as alcohols, amines, and thiols, enabling the construction of complex molecular architectures. This flexibility has been leveraged in the design of inhibitors targeting tyrosine kinases, which play a crucial role in cell signaling pathways associated with tumor growth and progression.

Another area where 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile has shown promise is in the development of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and receptors. By incorporating halogenated substituents, researchers have been able to enhance the potency and selectivity of these compounds against various viruses.

The acetonitrile group at the 2-position of the pyridine ring also contributes to the overall pharmacokinetic properties of derivatives derived from this compound. Acetonitrile moieties are often found in approved drugs due to their ability to improve solubility and bioavailability. This feature makes 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile an attractive starting point for synthesizing drugs with improved pharmacokinetic profiles.

In conclusion, 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806747-76-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts worldwide.